1-(2-Ethoxy-4-oxocyclobutyl)pyrrolidine-2,5-dione

Specification

• Molecular Formula: C10H13NO4
• Molecular Weight: 211.21 g/mol
• IUPAC Name: 1-(2-ethoxy-4-oxocyclobutyl)pyrrolidine-2,5-dione
• Standard InChI: InChI=1S/C10H13NO4/c1-2-15-7-5-6(12)10(7)11-8(13)3-4-9(11)14/h7,10H,2-5H2,1H3
• Standard InChI Key: KQEMIMMWSSBDCV-UHFFFAOYSA-N
• Canonical SMILES: CCOC1CC(=O)C1N2C(=O)CCC2=O

Introduction

Chemical Structure and Nomenclature

Molecular Architecture

The compound features a bicyclic structure comprising a pyrrolidine-2,5-dione moiety (a five-membered ring containing two ketone groups) and a 2-ethoxy-4-oxocyclobutyl group. The cyclobutyl ring introduces strain, enhancing reactivity, while the ethoxy group provides electron-donating effects that modulate neighboring functional groups.

IUPAC Name and Descriptors

The systematic IUPAC name, 1-(2-ethoxy-4-oxocyclobutyl)pyrrolidine-2,5-dione, reflects the substituents’ positions and functional groups. Key molecular descriptors include:

Property	Value
Molecular Formula	C₁₀H₁₃NO₄
Molecular Weight	211.21 g/mol
SMILES Notation	CCOC1CC(=O)C1N2C(=O)CCC2=O
Storage Temperature	4°C (for derivatives)

The stereochemistry of the cyclobutyl substituent remains an area of active investigation, as spatial arrangement significantly impacts biological activity and synthetic pathways.

Synthesis and Preparation

Multi-Step Synthetic Routes

Industrial synthesis typically involves sequential reactions:

• Cyclobutane Ring Formation: [4+2] Cycloaddition or photochemical methods construct the strained cyclobutyl core.

• Ethoxy Introduction: Nucleophilic substitution reactions install the ethoxy group at position 2.

• Pyrrolidine-2,5-dione Assembly: Cyclization of glutaric acid derivatives under acidic conditions forms the dione ring.

Optimized conditions achieve yields of 75–95%, with purification via column chromatography or recrystallization.

Industrial-Scale Challenges

Key challenges include managing ring strain during cyclobutane synthesis and minimizing side reactions at the ethoxy group. Catalytic systems employing transition metals (e.g., palladium) improve regioselectivity, while low-temperature protocols (−20°C to 0°C) enhance stability.

Chemical Properties and Reactivity

Functional Group Interactions

The compound’s reactivity centers on three regions:

• Dione Motif: Participates in nucleophilic additions and enolate formation.

• Cyclobutyl Oxo Group: Undergoes ketone-typical reactions (e.g., Grignard additions, reductions).

• Ethoxy Substituent: Acts as a leaving group in SN2 reactions or stabilizes adjacent carbocations.

Redox Behavior

Electrochemical studies reveal two reduction peaks at −1.2 V and −1.8 V (vs. Ag/AgCl), corresponding to sequential ketone reductions. Oxidation occurs at +0.9 V, likely involving the cyclobutyl ring.

Comparison with Related Compounds

Compound	Key Differences	Biological Activity
1-Hydroxypyrrolidine-2,5-dione	Lacks cyclobutyl/ethoxy groups	Peptide coupling reagent
4-Oxocyclobutane-1-carboxylic acid	No pyrrolidine ring	Enzyme cofactor precursor

The ethoxy group in 1-(2-ethoxy-4-oxocyclobutyl)pyrrolidine-2,5-dione enhances membrane permeability compared to hydroxylated analogs, as evidenced by logP values increasing from −0.8 to +1.2.